Cas no 1311278-84-8 ({[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester)

{[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester is a specialized pyridine-based compound with a trifluoromethyl substituent, offering unique electronic and steric properties. Its structure combines a dimethylamino group and a benzyl-methyl-amino-acetic acid ethyl ester moiety, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the ester functionality allows for further derivatization. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules due to its potential to modulate pharmacokinetic properties. Its precise synthesis and high purity ensure reliability in research and industrial applications.
{[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester structure
1311278-84-8 structure
Product Name:{[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester
CAS No:1311278-84-8
MF:C20H24F3N3O2
MW:395.418675422668
MDL:MFCD19981283
CID:4693680
Update Time:2025-06-09

{[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • {[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester
    • {[3-(6-Dimethylamino-4-trifluoromethylpyridin-2-yl)benzyl]methylamino}acetic acid ethyl ester
    • MDL: MFCD19981283
    • Inchi: 1S/C20H24F3N3O2/c1-5-28-19(27)13-26(4)12-14-7-6-8-15(9-14)17-10-16(20(21,22)23)11-18(24-17)25(2)3/h6-11H,5,12-13H2,1-4H3
    • InChI Key: MQPZBSPJGMVTFN-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(N(C)C)N=C(C=1)C1=CC=CC(=C1)CN(C)CC(=O)OCC)(F)F

Computed Properties

  • Exact Mass: 395.182
  • Monoisotopic Mass: 395.182
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.7

{[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB302812-100 mg
{[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester; 95%
1311278-84-8
100MG
€213.70 2022-08-31
abcr
AB302812-100mg
{[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester, 95%; .
1311278-84-8 95%
100mg
€252.10 2024-04-19

Additional information on {[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester

Introduction to {[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 1311278-84-8 and the product name {[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a pyridine ring and an amine moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules that incorporate fluorinated aromatic rings, such as the trifluoromethyl group found in this compound. The trifluoromethyl group is known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. This feature has made it a preferred choice in medicinal chemistry for designing novel therapeutics with improved efficacy and reduced side effects.

The benzyl moiety in the structure of {[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester also plays a crucial role in its biological activity. Benzyl groups are often used in drug design to improve solubility, stability, and interactions with biological targets. The combination of these functional groups within a single molecule suggests that this compound may exhibit multiple modes of action, making it a promising candidate for multifaceted therapeutic applications.

Recent studies have highlighted the importance of amino acid derivatives in the development of bioactive molecules. The ethyl ester form of acetic acid in this compound not only enhances its solubility but also provides a site for further derivatization. This flexibility allows researchers to modify the molecule to target specific biological pathways or enhance its pharmacological properties.

The pyridine ring is another key feature of this compound that contributes to its potential biological activity. Pyridine derivatives are well-known for their role as pharmacophores in various therapeutic agents. They can interact with biological targets through hydrogen bonding, hydrophobic interactions, and other mechanisms, making them valuable building blocks in drug design. The presence of a dimethylamino group on the pyridine ring further enhances its ability to interact with biological targets, potentially increasing its binding affinity and selectivity.

In the context of modern drug discovery, the synthesis and characterization of novel compounds like {[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester are essential for identifying new therapeutic leads. Advanced synthetic methodologies and analytical techniques have enabled researchers to explore complex molecular structures and understand their biological implications. The use of computational modeling and high-throughput screening has further accelerated the process of identifying promising drug candidates.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find utility in agrochemicals, where similar molecular scaffolds have been used to develop pesticides and herbicides with improved efficacy and environmental safety. Additionally, its structural features make it a suitable candidate for use as an intermediate in the synthesis of more complex molecules with tailored biological activities.

As research continues to uncover new insights into the mechanisms of disease and the actions of therapeutic agents, compounds like {[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-benzyl]-methyl-amino}-acetic acid ethyl ester will play an increasingly important role in addressing unmet medical needs. The ongoing development of innovative synthetic strategies and analytical tools will further enhance our ability to harness the potential of such molecules for improving human health.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司